Cas no 5133-69-7 (3H-1,2,4-Triazol-3-one, 5-butyl-2,4-dihydro-2-phenyl-)

• Product name: 3H-1,2,4-Triazol-3-one, 5-butyl-2,4-dihydro-2-phenyl-
• CAS No: 5133-69-7
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 1571358

3H-1,2,4-Triazol-3-one, 5-butyl-2,4-dihydro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one, 5-butyl-2,4-dihydro-2-phenyl-
• 3-Butyl-1-phenyl-Δ2-1,2,4-triazolin-5-one
• 3-Butyl-1-phenyl-1H-1,2,4-triazol-5(4H)-one
• 5-n-Butyl-2,4-dihydro-2-phenyl-3H-1,2,4-triazol-3-one
• 3H-1,2,4-Triazol-3-one, 5-butyl-1,2-dihydro-2-phenyl-

• Inchi： 1S/C12H15N3O/c1-2-3-9-11-13-12(16)15(14-11)10-7-5-4-6-8-10/h4-8H,2-3,9H2,1H3,(H,13,14,16)
• InChI Key： UQKOWYYBLGSUHO-UHFFFAOYSA-N
• SMILES： N1C(CCCC)=NC(=O)N1C1=CC=CC=C1

Computed Properties

• Exact Mass: 217.12165

Experimental Properties

• PSA: 44.7